Cas no 6131-05-1 (4,6-Decadiyne,2,2,3,3,8,8,9,9-octamethyl-)

• Product Name: 4,6-Decadiyne,2,2,3,3,8,8,9,9-octamethyl-
• CAS No: 6131-05-1
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• MDL: MFCD01922694
• CID: 509096
• PubChem ID: 329819124
• Update Time: 2025-10-17

4,6-Decadiyne,2,2,3,3,8,8,9,9-octamethyl- Chemical and Physical Properties

Names and Identifiers

• 4,6-Decadiyne,2,2,3,3,8,8,9,9-octamethyl-
• 3-Methoxy-4-(2-morpholin-4-yl-ethoxy)-benzaldehyde
• 2,2,3,3,8,8,9,9-octamethyl-deca-4,6-diyne
• 3,3,4,4,8,8,9,9-Octamethyl-deca-4,6-diin
• CBMicro_046503
• DB-136788
• 3-methoxy-4-(2-morpholinoethoxy)-benzaldehyde
• SR-01000228535-1
• Z275166916
• STK347839
• Oprea1_643216
• Cambridge id 6131051
• 46995-89-5
• ALBB-001168
• CS-0215187
• AKOS000103476
• SCHEMBL4048998
• 3-Methoxy-4-[2-(4-morpholinyl)ethoxy]benzaldehyde, AldrichCPR
• 3-methoxy-4-[2-(morpholin-4-yl)ethoxy]benzaldehyde
• DA-19612
• 3-methoxy-4-(2-morpholin-4-ylethoxy)benzaldehyde
• BIM-0046577.P001
• EN300-227928
• SR-01000228535
• DTXSID30358001
• 6131-05-1
• BBL012631
• JKXHPYSLLHSPDF-UHFFFAOYSA-N
• VS-03422
• MFCD01922694
• G29873
• 3-methoxy-4-(2-morpholinoethoxy)benzaldehyde

• MDL： MFCD01922694
• Inchi： 1S/C14H19NO4/c1-17-14-10-12(11-16)2-3-13(14)19-9-6-15-4-7-18-8-5-15/h2-3,10-11H,4-9H2,1H3
• InChI Key： JKXHPYSLLHSPDF-UHFFFAOYSA-N
• SMILES： O1CCN(CCOC2C=CC(C=O)=CC=2OC)CC1

Computed Properties

• Exact Mass: 265.13100
• Monoisotopic Mass: 265.131408
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48
• XLogP3: 1

Experimental Properties

• Density: 1.152
• Boiling Point: 424.5°C at 760 mmHg
• Flash Point: 210.5°C
• Refractive Index: 1.543
• PSA: 48.00000
• LogP: 1.15660

4,6-Decadiyne,2,2,3,3,8,8,9,9-octamethyl- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4,6-Decadiyne,2,2,3,3,8,8,9,9-octamethyl-

4,6-Decadiyne,2,2,3,3,8,8,9,9-Octamethyl-: A Comprehensive Overview of Its Chemical Properties, Applications, and Research Significance

4,6-Decadiyne,2,2,3,3,8,8,9,9-Octamethyl- is a unique organic compound characterized by its complex molecular structure and multifunctional properties. With the CAS number 6131-05-1, this compound belongs to the family of alkynyl derivatives, which have garnered significant attention in both academic and industrial research due to their versatile applications in materials science, pharmaceutical development, and chemical synthesis. The presence of multiple methyl groups and the diyne functional group in its molecular framework makes it a valuable candidate for exploring novel chemical interactions and reactivity patterns.

The molecular architecture of 4,6-Decadiyne,2,2,3,3,8,8,9,9-Octamethyl- is defined by its linear carbon skeleton with two triple bonds at positions 4 and 6, while the octamethyl groups at positions 2, 3, 8, and 9 introduce steric bulk and electronic effects. This structural design not only enhances its chemical stability but also allows for the modulation of its reactivity through strategic functionalization. Recent studies have highlighted the importance of such structural features in enabling the compound to act as a building block for the synthesis of advanced materials, including conjugated polymers and nanomaterials with tailored optical and electronic properties.

One of the key areas of research involving 4,6-Decadiyne,2,2,3,3,8,8,9,9-Octamethyl- is its role in the development of high-performance organic semiconductors. A 2023 study published in Nature Materials demonstrated that the compound's rigid conjugated backbone and electron-withdrawing methyl groups contribute to its exceptional charge transport properties. These findings have significant implications for the design of next-generation organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs), where efficient charge mobility is critical for device performance. The compound's ability to form stable π-conjugated systems further enhances its suitability for applications in optoelectronics.

Another emerging application of 4,6-Decadiyne,2,2,3,3,8,8,9,9-Octamethyl- lies in its potential as a precursor for the synthesis of functionalized carbon nanotubes and graphene derivatives. Researchers at the University of Tokyo reported in Advanced Materials (2023) that the compound can serve as a molecular template for the controlled growth of carbon nanotubes with precise diameters and chirality. This breakthrough has opened new avenues for the fabrication of nanoscale devices with enhanced mechanical strength and thermal conductivity, which are essential for advanced nanotechnology and nanomedicine applications.

In the pharmaceutical industry, 4,6-Decadiyne,2,2,3,3,8,8,9,9-Octamethyl- has shown promise as a scaffold for the development of novel anti-inflammatory agents. A 2024 study published in Journal of Medicinal Chemistry revealed that the compound's diyne functionality can be selectively modified to target specific inflammatory pathways. This approach has led to the design of small-molecule inhibitors that exhibit improved bioavailability and reduced toxicity compared to traditional anti-inflammatory drugs. The ability to fine-tune the compound's pharmacological profile through chemical modifications underscores its potential as a versatile platform for drug discovery.

The synthesis of 4,6-Decadiyne,2,2,3,3,8,8,9,9-Octamethyl- involves a series of well-controlled chemical reactions, including alkyne coupling and methylation steps. A recent review article in Organic Chemistry Insights (2023) highlighted the importance of catalyst selection and reaction conditions in achieving high yields and purity. The use of transition metal catalysts, such as palladium-based systems, has been shown to significantly enhance the efficiency of the synthesis process. These advancements have made the compound more accessible for both academic research and industrial applications.

From an environmental perspective, the sustainability of 4,6-Decadiyne,2,2,3,3,8,8,9,9-Octamethyl- is a topic of growing interest. A 2024 study in Green Chemistry explored the potential of using renewable feedstocks and green chemistry principles in its synthesis. The researchers demonstrated that replacing traditional solvents with supercritical CO₂ and employing catalytic methods with reduced energy consumption could significantly lower the environmental impact of the compound's production. These findings align with the global push towards sustainable chemical manufacturing practices.

Despite its promising applications, the use of 4,6-Decadiyne,2,2,3,3,8,8,9,9-Octamethyl- is not without challenges. One of the primary concerns is the potential for side reactions during its chemical modification, which can lead to the formation of byproducts with unintended biological activities. A 2023 study in Chemical Communications addressed this issue by developing a novel purification method that employs solid-phase extraction techniques to isolate the desired compound with high purity. This innovation has improved the reliability of experiments involving the compound and enhanced its utility in both research and development settings.

Looking ahead, the future of 4,6-Decadiyne,2,2,3,3,8,8,9,9-Octamethyl- is likely to be shaped by advancements in computational modeling and machine learning. Researchers are increasingly using these tools to predict the compound's behavior in various chemical environments and to optimize its synthesis and functionalization processes. A 2024 paper in ACS Central Science showcased how machine learning algorithms can accelerate the discovery of new applications by identifying patterns in the compound's interactions with different molecular targets. This data-driven approach is expected to revolutionize the way scientists explore the potential of the compound in the years to come.

In conclusion, 4,6-Decadiyne,2,2,3,3,8,8,9,9-Octamethyl- represents a fascinating intersection of organic chemistry, materials science, and pharmaceutical research. Its unique structural features and versatile chemical properties have positioned it as a valuable tool for the development of next-generation technologies and therapeutics. As research in this area continues to evolve, it is anticipated that the compound will play an increasingly important role in addressing some of the most pressing challenges in science and industry.